Cas no 1805272-02-9 (Methyl 5-chloro-3-(difluoromethyl)-2-nitropyridine-4-carboxylate)

• Product Name: Methyl 5-chloro-3-(difluoromethyl)-2-nitropyridine-4-carboxylate
• CAS No: 1805272-02-9
• MF: C₈H₅ClF₂N₂O₄
• MW: 266.586107969284
• CID: 4873387
• Update Time: 2025-05-19

Methyl 5-chloro-3-(difluoromethyl)-2-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-3-(difluoromethyl)-2-nitropyridine-4-carboxylate

• Inchi： 1S/C8H5ClF2N2O4/c1-17-8(14)4-3(9)2-12-7(13(15)16)5(4)6(10)11/h2,6H,1H3
• InChI Key： JMCGEBUORBVTIU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(F)F)=C1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.1
• Topological Polar Surface Area: 85

Additional information on Methyl 5-chloro-3-(difluoromethyl)-2-nitropyridine-4-carboxylate

Methyl 5-chloro-3-(difluoromethyl)-2-nitropyridine-4-carboxylate (CAS No. 1805272-02-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-chloro-3-(difluoromethyl)-2-nitropyridine-4-carboxylate (CAS No. 1805272-02-9) is a highly valuable intermediate in the realm of pharmaceutical synthesis, exhibiting a unique structural framework that makes it indispensable in the development of novel therapeutic agents. This compound, characterized by its nitro and chloro substituents, as well as a difluoromethyl group, offers a rich chemical profile that facilitates diverse synthetic transformations, making it a cornerstone in medicinal chemistry.

The molecular structure of Methyl 5-chloro-3-(difluoromethyl)-2-nitropyridine-4-carboxylate encompasses a pyridine core, which is a prevalent scaffold in many biologically active molecules. The presence of a nitro group at the 2-position and a chloro group at the 5-position enhances its reactivity, enabling various functionalization strategies. Additionally, the incorporation of a difluoromethyl group at the 3-position introduces electronic and steric effects that can modulate the pharmacokinetic properties of derived compounds.

In recent years, there has been significant interest in leveraging such structural motifs to develop drugs with enhanced efficacy and reduced toxicity. The nitro group, for instance, can be reduced to an amine, providing a versatile handle for further derivatization. This transformation is particularly useful in constructing heterocyclic compounds, which are known for their broad spectrum of biological activities. The chloro and difluoromethyl groups further expand the synthetic possibilities, allowing for nucleophilic substitution reactions that can introduce additional functional groups essential for drug design.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their ability to improve metabolic stability and binding affinity. The difluoromethyl group in Methyl 5-chloro-3-(difluoromethyl)-2-nitropyridine-4-carboxylate contributes to these desirable properties, making it an attractive building block for next-generation therapeutics. Moreover, the pyridine core is a common feature in many approved drugs, underscoring its significance as a pharmacophore.

Recent studies have highlighted the utility of this compound in the synthesis of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The nitro and chloro substituents facilitate the introduction of pharmacophoric elements necessary for potent inhibition of target enzymes. For instance, modifications at these positions have been shown to enhance binding affinity and selectivity against specific kinases, thereby improving therapeutic outcomes.

Another area where Methyl 5-chloro-3-(difluoromethyl)-2-nitropyridine-4-carboxylate has made significant contributions is in the development of antiviral agents. The structural features of this compound allow for the design of molecules that can interfere with viral replication cycles. Specifically, derivatives of this scaffold have been explored as inhibitors of viral proteases and polymerases, demonstrating promising results in preclinical studies.

The synthesis of this compound typically involves multi-step organic transformations starting from readily available precursors. The key steps often include nitration followed by chlorination and subsequent introduction of the difluoromethyl group. These synthetic routes have been optimized to ensure high yields and purity, making them suitable for industrial-scale production.

In conclusion, Methyl 5-chloro-3-(difluoromethyl)-2-nitropyridine-4-carboxylate (CAS No. 1805272-02-9) is a multifaceted intermediate with broad applications in pharmaceutical research and development. Its unique structural attributes enable diverse synthetic strategies, making it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents with improved pharmacological properties.